Cas no 1226445-60-8 (2-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 1226445-60-8
• MF: C₂₂H₂₀N₄O₄
• MW: 404.418604850769
• CID: 5396367
• Update Time: 2025-05-21

2-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-6-(4-methoxyphenyl)pyridazin-3-one
• 2-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C22H20N4O4/c1-3-29-18-6-4-5-16(13-18)22-23-20(30-25-22)14-26-21(27)12-11-19(24-26)15-7-9-17(28-2)10-8-15/h4-13H,3,14H2,1-2H3
• InChI Key： NAXMMUUEZJZMKD-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2ON=C(C3=CC=CC(OCC)=C3)N=2)N=C(C2=CC=C(OC)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 2-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS: 1226445-60-8)

The compound 2-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS: 1226445-60-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique oxadiazole and dihydropyridazinone moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of 1226445-60-8, making it more accessible for further pharmacological evaluations. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in drug development.

In vitro and in vivo studies have demonstrated that 1226445-60-8 exhibits promising activity as a modulator of specific enzymatic pathways. For instance, a recent investigation revealed its potent inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings suggest that the compound could serve as a lead molecule for the development of new anti-inflammatory or anticancer agents. Further mechanistic studies are underway to delineate its precise molecular targets and downstream effects.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data from a 2024 study indicated that 1226445-60-8 may cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. These results, though preliminary, open new avenues for exploring its therapeutic utility in central nervous system disorders.

Despite these promising findings, challenges remain in the development of 1226445-60-8 as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and comprehensive toxicological studies. Collaborative efforts between academic and industrial researchers are essential to accelerate the translation of these discoveries into clinical applications.

In conclusion, the compound 2-{[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS: 1226445-60-8) represents a promising candidate for drug development, with potential applications in inflammation, cancer, and neurodegenerative diseases. Continued research and optimization efforts will be crucial to fully realize its therapeutic potential.